Cas no 1399664-08-4 (2-(3-Isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid)

• Product Name: 2-(3-Isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid
• CAS No: 1399664-08-4
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 5150386
• Update Time: 2025-05-23

2-(3-Isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid

• Inchi： 1S/C14H16O5/c1-8(2)18-10-5-3-4-9(6-10)13-11(14(16)17)7-12(15)19-13/h3-6,8,11,13H,7H2,1-2H3,(H,16,17)
• InChI Key： CROGODDINCRNBN-UHFFFAOYSA-N
• SMILES： O1C(=O)CC(C(O)=O)C1C1=CC=CC(OC(C)C)=C1

Additional information on 2-(3-Isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid

Introduction to 2-(3-Isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS No. 1399664-08-4)

2-(3-Isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid, identified by the CAS number 1399664-08-4, is a structurally intriguing compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This molecule belongs to the tetrahydrofuran (THF) class of heterocycles, which are widely recognized for their biological activity and synthetic utility. The presence of an oxo group and a carboxylic acid moiety in conjunction with an aromatic ring substituted with an isopropoxy group makes this compound a promising candidate for further exploration in drug discovery.

The 3-isopropoxy-phenyl substituent is particularly noteworthy, as it introduces both lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. The combination of these features suggests that this compound may exhibit favorable pharmacokinetic properties, making it an attractive scaffold for developing novel therapeutic agents. Recent studies have highlighted the importance of aromatic heterocycles in medicinal chemistry, emphasizing their role in modulating biological pathways and interactions.

In the context of modern drug development, the tetrahydro-furan core is a versatile scaffold that has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. The 5-oxo functionality further enhances the potential for hydrogen bonding interactions, which are crucial for achieving high affinity and selectivity. These structural elements collectively contribute to the compound's potential as a lead molecule in the discovery of new pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 2-(3-isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid may interact with target proteins through multiple non-covalent interactions, including hydrogen bonds, hydrophobic interactions, and π-stacking. These insights have guided the design of derivatives with enhanced binding affinity and reduced off-target effects.

The carboxylic acid group at the 3-position of the THF ring provides a handle for further chemical modification, allowing for the exploration of diverse chemical space. This functionality can be utilized for covalent bonding strategies, such as peptidomimetic linkages or bioconjugation techniques, which are increasingly employed in targeted drug delivery systems. The isopropoxy group at the 3-position of the phenyl ring also offers opportunities for derivatization, enabling fine-tuning of physicochemical properties such as solubility and permeability.

Investigations into the biological activity of 2-(3-isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid have revealed promising preliminary results. In vitro assays have suggested potential inhibitory activity against certain enzymes and receptors relevant to inflammatory and metabolic diseases. These findings align with the growing interest in developing small-molecule modulators that can modulate complex biological pathways without significant side effects.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry. However, recent reports have demonstrated efficient synthetic routes that leverage modern catalytic methods and transition-metal-mediated reactions. These advances have not only improved yield but also allowed for scalable production, making it feasible to pursue further pharmacological evaluation.

One particularly exciting aspect of this compound is its potential application in the development of kinase inhibitors. Kinases are a major class of enzymes implicated in various diseases, including cancer and autoimmune disorders. The structural features of 2-(3-isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid, particularly its ability to engage multiple binding pockets within kinase domains, make it a compelling candidate for this purpose.

Additionally, recent studies have explored the use of this compound as a building block for more complex scaffolds through fragment-based drug design approaches. By integrating smaller pharmacophores derived from 2-(3-isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid, researchers have been able to generate novel molecules with enhanced potency and selectivity against specific targets.

The growing body of evidence supporting the utility of tetrahydrofuran derivatives in drug discovery underscores the importance of compounds like 2-(3-isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid (CAS No. 1399664-08-4). As research continues to uncover new biological functions and therapeutic opportunities, it is likely that this molecule will play a significant role in shaping future drug development strategies.

In conclusion, 2-(3-isopropoxy-phenyl)-5-oxo-tetrahydro-furan-3-carboxylic acid represents a structurally fascinating and biologically relevant compound with substantial potential in medicinal chemistry. Its unique combination of pharmacophoric elements makes it an attractive scaffold for developing novel therapeutics targeting various diseases. With ongoing research efforts focused on optimizing its pharmacological profile and exploring new synthetic methodologies, this compound is poised to make significant contributions to future advancements in drug discovery.